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Table 1: PIK-75 Profile and Key Quantitative Data [1]

Property

Description / Value

Primary Targets

Other Targets

Key Mechanism

Reported Research
Context

Sample In Vitro
IC50

Solubility

pl110a (IC50: 5.8 nM), DNA-PK (IC50: 2 nM) [1]
p110y (IC50: 76 nM), p1104& (IC50: 0.51 pM) [1]

Dual inhibitor of PI3K p110a and DNA-dependent protein kinase (DNA-PK) [1]
[2]

Overcomes venetoclax resistance in Mantle Cell Lymphoma (MCL); identified as
potential therapeutic for gemcitabine-resistant bladder cancer [2] [3]

0.003 pM (human MV4-11 cells, 72 hrs) [1]

98 mg/mL (200.51 mM) in DMSO [1]

Detailed CCK-8 Assay Protocol for PIK-75
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The Cell Counting Kit-8 (CCK-8) assay allows for sensitive, colorimetric quantification of cell viability and
proliferation, making it ideal for drug screening [4]. The principle involves the reduction of the WST-8
reagent by cellular dehydrogenases in viable cells to an orange-colored, water-soluble formazan dye. The

amount of formazan produced is directly proportional to the number of living cells [5].

Workflow Overview The diagram below outlines the key stages of the CCK-8 assay procedure for testing

PIK-75.
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2. Drug Tredtment & Incubation

Add PIK-75 at
Varying Concentrations

Incubate (e.g., 24-72h)
37°C, 5% COz2

3. Viability Detection

/'

Add CCK-8 Reagent
(10 pL per 100 pL medium)

Incubate (1-4h)
37°C, 5% COz2

Measure Absorbance
at 450 nm
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Analyze Data

Click to download full resolution via product page

Step-by-Step Procedure [4] [5]

e Cell Seeding: Seed cells in a 96-well plate at an optimal density (e.g., 5,000 cells/well in 100 pL
culture medium). Incubate the plate for 24 hours in a 37°C, 5% COz2 incubator to allow cell adherence
and recovery [5].
Drug Treatment: Prepare a concentration gradient of PIK-75 from a DMSO stock solution. Add
different concentrations of PIK-75 to the test wells. Include necessary controls:

o Blank Wells: Culture medium + CCK-8 reagent (no cells).

o Control Wells: Cells + culture medium + CCK-8 reagent (no drug).

Incubation: Incubate the plate with the drug for the desired treatment period (e.g., 48 hours) [2].
CCK-8 Reagent Addition: After drug treatment, add 10 puL of CCK-8 solution directly to each well
containing 100 pL of medium. Gently mix the plate to ensure homogeneity.

Formazan Formation: Incubate the plate for 1-4 hours in the 37°C, 5% CO:2 incubator. Protect the

plate from light during this step.
Absorbance Measurement: Measure the absorbance of each well at 450 nm using a microplate
reader.

Data Calculation Use the following formulas to interpret your results [5]:

e Cell Viability (%) = [ (As - Ab) / (Ac - Ab)] x 100%
¢ Inhibition Rate (%) = [ (Ac - As) / (Ac - Ab)] x 100%

Where:

e As = Absorbance of the experimental well (cells + drug + CCK-8).
¢ Ac = Absorbance of the control well (cells + CCK-8, no drug).
¢ Ab = Absorbance of the blank well (medium + CCK-8, no cells or drug).

Critical Experimental Considerations

e Optimization is Key: The optimal cell seeding density and CCK-8 incubation time can vary
significantly between cell lines. It is crucial to perform a preliminary experiment to establish a
standard curve for your specific conditions [5].

e PIK-75 Specific Notes: As a dual PIS3K/DNA-PK inhibitor, its effects are pathway-dependent [1] [2].
Researchers should confirm target engagement in their cell models via Western blotting for phospho-
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AKT and other downstream effectors.

e Assay Limitations: While highly sensitive, note that CCK-8 measures cellular metabolic activity as a
proxy for viability. A recent 2024 study indicates that the CCK-8 assay itself can induce significant
intracellular metabolic changes, particularly down-regulating metabolites in glycolysis and the pentose
phosphate pathway [6]. Therefore, using cells that have already been subjected to a CCK-8

assay for subsequent metabolic experiments is not recommended, as their baseline biology may
be altered [6].

e Control for Drug Properties: If PIK-75 or other test compounds have inherent oxidative or reductive
properties, it is advisable to replace the culture medium with fresh, drug-free medium before adding
the CCK-8 reagent to avoid interference [5].

Mechanistic Context: PIK-75 in Signaling Pathways

Understanding PIK-75's mechanism provides context for interpreting CCK-8 results. The following diagram

illustrates its primary targets and downstream effects on cell survival.
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PI3K p110a In studies, see [3]

Inhibits

Inhibits

Downstream Consequences

Impaired | MCL-1 Expression

NIRRT R DNA Repair (via CDK inhibition)

Reduced Cell Viability

Apoptosis
(Programmed Cell Death)

Click to download full resolution via product page

This protocol integrates technical steps with mechanistic context to help you reliably evaluate the efficacy of
PIK-75 in your cancer models. Should you require further details on specific aspects like resistance

mechanisms or advanced model systems, please do not hesitate to inquire.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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